N-(2-ethoxyphenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]thiourea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[(1-methylpyrazol-4-yl)methyl]thiourea
• InChI: InChI=1S/C14H18N4OS/c1-3-19-13-7-5-4-6-12(13)17-14(20)15-8-11-9-16-18(2)10-11/h4-7,9-10H,3,8H2,1-2H3,(H2,15,17,20)
• InChI Key: XHTTWGICOKRCGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=S)NCC2=CN(N=C2)C
• Molecular Formula: C14H18N4OS
• Molecular Weight: 290.39 g/mol

Description

N-(2-ethoxyphenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]thiourea, also known as EPTU, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a thiourea derivative and has shown promising results in the areas of medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]thiourea is not fully understood, but it is believed to work through the inhibition of various enzymes and signaling pathways in the body. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory prostaglandins. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to reduce inflammation and oxidative stress in the body, which are both implicated in the development of various diseases. In addition, this compound has been shown to have a positive effect on the immune system, enhancing immune response and reducing the risk of infections. This compound has also been shown to have a protective effect on the liver, reducing liver damage caused by various toxins.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-ethoxyphenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]thiourea in lab experiments is its low toxicity and high solubility in water. This makes it easy to administer and study in various experimental models. However, one of the limitations of using this compound is its limited stability in solution, which can affect its efficacy and reproducibility in experiments.

Future Directions

There are several future directions for the research on N-(2-ethoxyphenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]thiourea. One potential direction is the investigation of its potential applications in the field of agriculture. This compound has been shown to have anti-fungal properties, making it a potential candidate for the development of new fungicides. In addition, this compound has been shown to have a positive effect on plant growth, making it a potential candidate for enhancing crop yields.
Another potential direction for research on this compound is its application in environmental science. This compound has been shown to have a positive effect on the degradation of pollutants in the environment, making it a potential candidate for the development of new environmental remediation strategies.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in medicine, agriculture, and environmental science make it a promising candidate for further investigation. While there are still limitations to its use in lab experiments, the future looks bright for the continued study of this compound and its potential applications.

Scientific Research Applications

N-(2-ethoxyphenyl)-N'-[(1-methyl-1H-pyrazol-4-yl)methyl]thiourea has been extensively studied for its potential applications in medical research. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. In addition, this compound has been shown to have a positive effect on the immune system, making it a potential candidate for enhancing immune response in diseases such as cancer and viral infections.